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Compound of Interest
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Cat. No.: B1451016

Baltimore, MD — Preclinical research indicates that Caflanone (FBL-03G), a novel flavonoid
derivative isolated from a rare strain of Cannabis sativa, shows significant promise in the
treatment of pancreatic cancer, a disease with a notoriously poor prognosis. Studies, including
those conducted in collaboration with Harvard Medical School, reveal Caflanone's potent anti-
tumor activity, both as a standalone agent and in combination with radiotherapy. This
comparison guide provides an objective analysis of Caflanone’'s performance against
standard-of-care treatments in preclinical settings, supported by experimental data and detailed
methodologies.

Caflanone has been granted Orphan Drug Status by the U.S. Food and Drug Administration
(FDA) for the treatment of pancreatic cancer, and an Investigational New Drug (IND)
application has been cleared for a Phase | clinical trial.[1][2][3] Preclinical evidence
demonstrates that Caflanone induces apoptosis in pancreatic cancer cells and can stimulate a
systemic anti-tumor immune response, leading to the regression of untreated tumors—an
immunological phenomenon known as the abscopal effect.[4][5][6]

Comparative Efficacy of Caflanone in Preclinical
Models

The therapeutic potential of Caflanone has been evaluated in robust preclinical models of
pancreatic cancer, including the Panc-02 and KPC murine cell lines. In vivo studies have
utilized genetically engineered mouse models (KPC mice) that closely mimic human pancreatic
ductal adenocarcinoma (PDAC).[5][7] The following tables summarize the key quantitative
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outcomes from these studies, offering a comparison with data from a separate preclinical study
on standard-of-care chemotherapies in a similar KPC mouse model.

Table 1: In Vitro Efficacy of Caflanone on Pancreatic Cancer Cell Lines

Treatment .
Cell Line Outcome Result Source
Group
Caflanone (1
puM) + ] ) Synergistic
] Panc-02, KPC Cell Proliferation [5]
Radiotherapy (4 decrease
Gy)
More effective at
Caflanone (4 ) killing cancer
Panc-02, KPC Cell Survival [5]
M) cells than 4 Gy of
radiotherapy
Caflanone o )
) ) Major increase in
(Varying Panc-02, KPC Apoptosis ) [5]
, apoptosis
Concentrations)

Table 2: In Vivo Efficacy of Caflanone vs. Standard-of-Care in Pancreatic Cancer Mouse
Models
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Treatment Group Mouse Model

Key Outcomes Source

Caflanone (FBL-03G)

KPC

(heterotopic/orthotopic

)

SRB-Caflanone (200
1)

Tumor Growth: ~3-fold
delay compared to

control. Immune

Response: Higher
CD4+/CD8+ T-cell [7]
infiltration. Survival:
Significant increase (p

< 0.05) up to 60 days

post-treatment.

SRB-Caflanone (100

KPC (bilateral tumors)
Hg)

Abscopal Effect:
Significant growth
inhibition of both
treated and untreated
- [5]
tumors. Survival:
Significant increase
compared to control

cohorts (p < 0.0001).

Standard-of-Care
Chemotherapy (Data
from a separate study

for comparison)

Gemcitabine/nab- KPC (spontaneous

paclitaxel (2 cycles) tumors)

Median Overall

Survival: 33.5 days

MFOLFIRINOX (2

cycles)

KPC (spontaneous

tumors)

Median Overall

Survival: 15 days

) KPC (spontaneous
Saline Control
tumors)

Median Overall

o [1]
Survival: 6.5 days

*SRB: Smart Radiotherapy Biomaterials for sustained drug delivery. Disclaimer: Data for

Caflanone and standard-of-care treatments are from separate studies and are not from a

head-to-head comparison. Experimental conditions may vary.
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Mechanism of Action: A Multi-pronged Attack on
Pancreatic Cancer

Caflanone's therapeutic efficacy stems from a multi-faceted mechanism of action that involves
direct cytotoxicity to cancer cells and modulation of the tumor microenvironment to elicit a
powerful anti-tumor immune response.

Key mechanistic features include:

 Induction of Apoptosis: Caflanone directly triggers programmed cell death in pancreatic
cancer cells.[5]

o Suppression of KRAS: The molecule has been shown to potently suppress the expression of
KRAS, a major oncogenic driver in the majority of pancreatic cancers.[4]

« Inhibition of CSF1-R: Caflanone targets and inhibits Colony-Stimulating Factor 1 Receptor
(CSF1-R), which is crucial for the survival and differentiation of tumor-associated
macrophages (TAMs). TAMs are known to create an immunosuppressive tumor
microenvironment.[4]

» Stimulation of an Anti-Tumor Immune Response: The observed abscopal effect, where
untreated tumors regress, strongly indicates that Caflanone activates a systemic immune
response.[4][5] This is further supported by findings of increased infiltration of cytotoxic
CD4+ and CD8+ T-cells into the tumor.[7]

The diagram below illustrates the proposed signaling pathways and mechanisms through
which Caflanone exerts its anti-tumor effects.
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Caption: Proposed mechanism of action for Caflanone in pancreatic cancer.

Experimental Protocols

The following methodologies are summarized from the preclinical studies evaluating
Caflanone's efficacy.
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In Vitro Cell Studies

e Cell Lines and Culture: Murine pancreatic cancer cell lines (Panc-02 and KPC) were cultured
in appropriate media supplemented with fetal bovine serum and antibiotics.

o Clonogenic Survival Assay: Cells were seeded and treated with varying concentrations of
Caflanone (FBL-03G), with or without a single dose of radiotherapy (e.g., 4 Gy). After
incubation, colonies were stained and counted to determine cell survival and proliferation.

o Apoptosis Assays: Treated cells were analyzed for markers of apoptosis using techniques
such as Annexin V/Propidium lodide staining followed by flow cytometry.

In Vivo Animal Studies

e Animal Model: LSL-Kras; p53+/floxed, Pdx-cre (KPC) mice, which spontaneously develop
pancreatic cancer, were used. For tumor growth studies, heterotopic (subcutaneous) or
orthotopic tumors were established by injecting KPC or Panc-02 cells.

e Drug Formulation and Delivery: Caflanone (FBL-03G) was loaded into smart radiotherapy
biomaterials (SRBs), composed of an FDA-approved polymer (PLGA), for sustained intra-
tumoral delivery.

o Treatment Regimen: SRBs loaded with Caflanone (e.g., 100-300 pg) were implanted directly
into the tumors of the mice. Control groups received empty SRBs or no treatment.

» Efficacy Evaluation: Tumor volumes were measured regularly using calipers. For abscopal
effect studies, mice with bilateral tumors had only one tumor treated, and the growth of both
tumors was monitored.

o Survival Analysis: Mice were monitored, and survival data were recorded. Kaplan-Meier
survival curves were generated, and statistical significance was determined (e.g., using a
log-rank test).

e Immunohistochemistry: At the study's conclusion, tumors were excised, and histological
analysis was performed to assess the infiltration of immune cells, such as CD4+ and CD8+
T-cells.
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The workflow for a typical in vivo preclinical validation of Caflanone is depicted below.
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Caption: In vivo experimental workflow for evaluating Caflanone's efficacy.

In conclusion, the preclinical data for Caflanone present a compelling case for its continued
development as a novel therapeutic for pancreatic cancer. Its uniqgue dual mechanism of direct
tumor cell killing and immune system activation positions it as a promising candidate to improve
upon the limited efficacy of current standard-of-care treatments. The upcoming Phase | clinical
trial will be a critical next step in validating these encouraging preclinical findings in human
patients.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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